![molecular formula C15H18ClFN2O2S B5317582 4-{2-[(4-fluorobenzyl)amino]ethyl}benzenesulfonamide hydrochloride](/img/structure/B5317582.png)
4-{2-[(4-fluorobenzyl)amino]ethyl}benzenesulfonamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-{2-[(4-fluorobenzyl)amino]ethyl}benzenesulfonamide hydrochloride, also known as PF-04457845, is a small molecule drug that has been developed as a potential treatment for various neurological disorders. It acts as a selective antagonist of the orexin-1 receptor, which is involved in the regulation of wakefulness and sleep.
Mechanism of Action
4-{2-[(4-fluorobenzyl)amino]ethyl}benzenesulfonamide hydrochloride acts as a selective antagonist of the orexin-1 receptor, which is primarily expressed in the hypothalamus and is involved in the regulation of wakefulness and sleep. By blocking the activity of this receptor, the drug promotes sleep and reduces wakefulness.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in preclinical studies. These include increased slow-wave sleep, decreased REM sleep, improved cognitive function, and reduced levels of beta-amyloid plaques in the brain.
Advantages and Limitations for Lab Experiments
One advantage of 4-{2-[(4-fluorobenzyl)amino]ethyl}benzenesulfonamide hydrochloride is its selectivity for the orexin-1 receptor, which minimizes off-target effects and reduces the risk of adverse events. However, one limitation of the drug is its relatively short half-life, which may require frequent dosing in clinical settings.
Future Directions
There are several potential future directions for research on 4-{2-[(4-fluorobenzyl)amino]ethyl}benzenesulfonamide hydrochloride. These include further studies on its efficacy and safety in clinical populations, the development of more potent and selective orexin-1 receptor antagonists, and the investigation of its potential as a treatment for other neurological disorders, such as depression and anxiety. Additionally, research could focus on identifying biomarkers that could be used to predict individual responses to the drug.
Synthesis Methods
The synthesis of 4-{2-[(4-fluorobenzyl)amino]ethyl}benzenesulfonamide hydrochloride involves several steps, starting with the reaction of 4-nitrobenzenesulfonamide with 4-fluorobenzylamine to form an intermediate compound. This intermediate is then reacted with ethylene diamine to produce the final product, which is purified and isolated as the hydrochloride salt.
Scientific Research Applications
4-{2-[(4-fluorobenzyl)amino]ethyl}benzenesulfonamide hydrochloride has been extensively studied in preclinical models of various neurological disorders, including insomnia, narcolepsy, and Alzheimer's disease. In these studies, the drug has been shown to improve sleep quality and cognitive function, as well as reduce the accumulation of beta-amyloid plaques in the brain.
properties
IUPAC Name |
4-[2-[(4-fluorophenyl)methylamino]ethyl]benzenesulfonamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17FN2O2S.ClH/c16-14-5-1-13(2-6-14)11-18-10-9-12-3-7-15(8-4-12)21(17,19)20;/h1-8,18H,9-11H2,(H2,17,19,20);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCPJUYBOYKSZJU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CCNCC2=CC=C(C=C2)F)S(=O)(=O)N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18ClFN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.